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Compound of Interest

Compound Name: Silabolin

Cat. No.: B1207733 Get Quote

Disclaimer: Due to the historically secretive nature of Soviet-era research on anabolic-

androgenic steroids (AAS), publicly available, peer-reviewed data on Silabolin is scarce. This

guide synthesizes the available information and, where direct data for Silabolin is unavailable,

provides data for its parent compound, nandrolone, and its active metabolite, norethandrolone,

to offer a comprehensive technical overview. This information is intended for research and

informational purposes only.

Introduction
Silabolin (Силаболин) is an injectable anabolic steroid that was developed and officially

registered in the Soviet Union.[1] It was utilized as a long-acting anabolic agent with purported

low androgenic activity, finding application in various clinical settings to promote protein

synthesis and aid in recovery from trauma, surgery, and debilitating illnesses. The development

of Silabolin was part of a broader state-sponsored effort in the USSR to research and utilize

performance-enhancing substances in sports, a program that was often shrouded in secrecy.

This technical guide provides an in-depth look at the historical development of Silabolin, its

chemical properties, inferred pharmacological profile, and the general experimental

approaches likely used in its evaluation during the Soviet era.

Chemical and Physical Properties
Silabolin is a derivative of nandrolone (19-nortestosterone) and is chemically designated as

the 17-trimethylsilyl ether of ethylestrenol.
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Property Value

Chemical Name 17-ethyl-17-(trimethylsilyloxy)estr-4-en-3-one

Molecular Formula C22H36O2Si

Molecular Weight 360.6 g/mol

CAS Number 77572-72-6

Appearance White or creamy-white crystalline powder

Solubility
Practically insoluble in water, soluble in ethanol

and vegetable oil

Inferred Pharmacological Profile
Direct and comprehensive pharmacological data for Silabolin from Soviet studies is not readily

available. However, based on its chemical structure as a nandrolone derivative and its likely

metabolism to norethandrolone, we can infer its general pharmacological characteristics.

Anabolic and Androgenic Activity
The primary goal of Soviet steroid research was to synthesize compounds with a high anabolic-

to-androgenic ratio, maximizing muscle-building effects while minimizing masculinizing side

effects. While the precise ratio for Silabolin is not documented in available literature, data for

its parent compounds provide an estimate.

Compound Anabolic:Androgenic Ratio (approximate)

Testosterone 1:1

Nandrolone 10:1

Norethandrolone 20:1

It is plausible that Silabolin was developed with the aim of achieving an anabolic:androgenic

ratio comparable to or greater than that of nandrolone and norethandrolone.

Pharmacokinetics
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Silabolin was formulated as a long-acting injectable preparation. The trimethylsilyl ether group

at the C17α position was likely designed to increase its lipid solubility and create a depot effect

at the site of injection, allowing for a slow release of the active compound. The duration of

action is reported to be 10-14 days following a single intramuscular injection.

Parameter Inferred Value/Characteristic

Administration Intramuscular injection in an oil-based solution

Metabolism
Likely hydrolyzed to its active metabolite,

norethandrolone

Half-life
Long, consistent with a 10-14 day duration of

action

Excretion Primarily renal

Experimental Protocols
Specific experimental protocols for the synthesis and testing of Silabolin from Soviet sources

are not publicly accessible. The following represents a plausible reconstruction of the

methodologies that would have been employed, based on standard practices in steroid

chemistry and pharmacology of that era.

Hypothetical Synthesis Workflow
The synthesis of Silabolin would have likely started from a nandrolone precursor and involved

a multi-step process.
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Nandrolone Precursor

Grignard Reaction
(e.g., Ethylmagnesium Bromide)

Ethylestrenol Intermediate

Silylation
(e.g., Trimethylsilyl Chloride)

Silabolin (Final Product)

Animal Model Preparation

Treatment Groups

Endpoint Analysis

Castration of male rats

Control (vehicle)

Testosterone (reference)

Silabolin (test compound)

Levator ani muscle weight (Anabolic)

Seminal vesicle and prostate weight (Androgenic)
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Silabolin (in circulation)

Target Cell (e.g., muscle fiber)
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Heat Shock Proteins (HSP)

dissociation
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Androgen Response Element (ARE) on DNA
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Gene Transcription

mRNA
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(e.g., muscle growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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